4-(2-Hydroxyethyl)oxane-4-carboxylic acid

• Molecular Formula: C8H14O4
• Molecular Weight: 174.19 g/mol
• IUPAC Name: 4-(2-hydroxyethyl)oxane-4-carboxylic acid
• InChI: InChI=1S/C8H14O4/c9-4-1-8(7(10)11)2-5-12-6-3-8/h9H,1-6H2,(H,10,11)
• InChI Key: GXEKGOKUJKPSTG-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1(CCO)C(=O)O

Description

4-(2-Hydroxyethyl)oxane-4-carboxylic acid (CAS: 1502994-89-9) is a bicyclic organic compound with the molecular formula C₈H₁₄O₄. Its structure consists of an oxane (tetrahydropyran) ring substituted at the 4-position with a hydroxyethyl group (-CH₂CH₂OH) and a carboxylic acid (-COOH) moiety. This compound is primarily used in scientific research, as evidenced by its availability from specialized suppliers for industrial and laboratory applications .

Key properties include:

• Molecular weight: 174.19 g/mol
• Hazards: Classified with signal word "Warning" (H302, H312, H332: harmful if swallowed, in contact with skin, or inhaled) .
• Storage: Stable under dry, room-temperature conditions .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Hydroxyethyl)oxane-4-carboxylic acid typically involves the reaction of tetrahydropyran derivatives with hydroxyethyl reagents under controlled conditions. One common method includes the use of tetrahydropyran-4-carboxylic acid as a starting material, which is then reacted with ethylene oxide in the presence of a base to introduce the hydroxyethyl group.

Industrial Production Methods

Industrial production of 4-(2-Hydroxyethyl)oxane-4-carboxylic acid may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and automated systems to ensure consistent production quality.

Chemical Reactions Analysis

Types of Reactions

4-(2-Hydroxyethyl)oxane-4-carboxylic acid can undergo various chemical reactions, including:

Oxidation: The hydroxyethyl group can be oxidized to form a carboxylic acid group.

Reduction: The carboxylic acid group can be reduced to an alcohol.

Substitution: The hydroxyethyl group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are typically used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products Formed

Oxidation: 4-(2-Carboxyethyl)oxane-4-carboxylic acid.

Reduction: 4-(2-Hydroxyethyl)oxane-4-methanol.

Substitution: Various substituted oxane derivatives depending on the nucleophile used.

Scientific Research Applications

4-(2-Hydroxyethyl)oxane-4-carboxylic acid has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and as a precursor for bioactive compounds.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of polymers and other materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2-Hydroxyethyl)oxane-4-carboxylic acid involves its interaction with specific molecular targets. The hydroxyethyl group can participate in hydrogen bonding and other interactions with enzymes and receptors, influencing biochemical pathways. The carboxylic acid group can also form ionic bonds with positively charged sites on proteins, affecting their function.

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

Compound Name	Molecular Formula	Substituent(s)	Molecular Weight (g/mol)	Key Features/Applications	References
4-(2-Hydroxyethyl)oxane-4-carboxylic acid	C₈H₁₄O₄	-CH₂CH₂OH, -COOH	174.19	Research use; moderate polarity
4-(4-Methoxyphenyl)oxane-4-carboxylic acid	C₁₃H₁₆O₄	-C₆H₄(OCH₃), -COOH	248.27	Enhanced aromaticity; potential drug lead
4-[(Methylsulfanyl)methyl]oxane-4-carboxylic acid	C₈H₁₄O₃S	-CH₂SCH₃, -COOH	190.26	Sulfur-containing; altered solubility
(2S,4S)-4-Methyloxane-2-carboxylic acid	C₇H₁₂O₃	-CH₃ (axial), -COOH	144.17	Chiral center; stereoselective synthesis
4-(Fluoromethyl)oxane-4-carboxylic acid	C₇H₁₁FO₃	-CH₂F, -COOH	162.16	Electronegative substituent; metabolic stability
4-(2-Methoxyethyl)oxane-4-carboxylic acid	C₉H₁₆O₄	-CH₂CH₂OCH₃, -COOH	188.23	Ether linkage; increased lipophilicity
4-[(2-Hydroxyethyl)amino]oxane-4-carboxylic acid hydrochloride	C₈H₁₆ClNO₄	-NHCH₂CH₂OH (HCl salt), -COOH	225.67	Zwitterionic potential; pharmaceutical studies

Key Differences and Implications

Polarity and Solubility: The hydroxyethyl group in the parent compound enhances hydrophilicity compared to the methoxyethyl (C₉H₁₆O₄) or methylsulfanyl (C₈H₁₄O₃S) analogs, which introduce lipophilic or thioether interactions .

Stereochemical Effects :

• (2S,4S)-4-Methyloxane-2-carboxylic acid (C₇H₁₂O₃) demonstrates the importance of chirality, as its stereochemistry could influence binding to biological targets like enzymes or receptors .

Biological Interactions: The 4-(4-methoxyphenyl) analog (C₁₃H₁₆O₄) incorporates an aromatic ring, enabling π-π stacking interactions in protein binding pockets, a feature absent in the parent compound .

Biological Activity

4-(2-Hydroxyethyl)oxane-4-carboxylic acid is a chemical compound characterized by its unique oxane ring structure, which includes a hydroxyethyl group and a carboxylic acid group. This compound has gained interest in various fields, particularly in organic synthesis and biochemistry, due to its potential biological activities. The molecular formula of this compound is C8H14O4. This article explores the biological activity of 4-(2-Hydroxyethyl)oxane-4-carboxylic acid, focusing on its mechanisms of action, potential therapeutic applications, and related research findings.

Mechanisms of Biological Activity

Research indicates that 4-(2-Hydroxyethyl)oxane-4-carboxylic acid may act as an enzyme modulator. Its ability to bind to specific active sites suggests that it could significantly influence enzymatic activity. The precise mechanisms through which this compound interacts with biological targets remain an area for further investigation.

Potential Mechanisms Include:

• Enzyme Modulation: The compound may alter the activity of certain enzymes by binding to their active sites.
• Antioxidant Properties: Preliminary studies suggest potential antioxidant effects, which could have implications in reducing oxidative stress in biological systems.

In Vitro Studies

In vitro studies have demonstrated that 4-(2-Hydroxyethyl)oxane-4-carboxylic acid can influence cellular processes. For instance, it has been shown to modulate cell proliferation and apoptosis in various cell lines.

Table 1: Summary of In Vitro Studies on 4-(2-Hydroxyethyl)oxane-4-carboxylic Acid

Study Reference	Cell Line Used	Observed Effects
	HepG2	Decreased proliferation	Suggests potential anti-cancer effects
	A549	Induced apoptosis	Indicates possible therapeutic use
	RAW264.7	Reduced inflammation	Potential anti-inflammatory properties

Enzyme Interaction Studies

Further investigation into the enzyme modulation capabilities of 4-(2-Hydroxyethyl)oxane-4-carboxylic acid has revealed its potential to inhibit specific enzymes implicated in disease pathways.

Table 2: Enzyme Interaction Studies

Enzyme Target	Mode of Action	Effect Observed
CLIC4	Allosteric inhibition	Reduced cell migration
COX-1/COX-2	Competitive inhibition	Decreased inflammatory markers

Applications in Therapeutics

The unique structural features of 4-(2-Hydroxyethyl)oxane-4-carboxylic acid position it as a promising candidate for drug development. Its potential applications include:

• Cancer Therapy: Due to its ability to modulate cell proliferation and induce apoptosis, it may be developed as an anti-cancer agent.
• Anti-inflammatory Treatments: The compound's interaction with inflammatory pathways suggests it could be beneficial in treating inflammatory diseases.